2-[4-(4-methoxyphenyl)-1H-imidazol-1-yl]acetamide

• IUPAC Name: 2-[4-(4-methoxyphenyl)imidazol-1-yl]acetamide
• InChI: InChI=1S/C12H13N3O2/c1-17-10-4-2-9(3-5-10)11-6-15(8-14-11)7-12(13)16/h2-6,8H,7H2,1H3,(H2,13,16)
• InChI Key: SVIYLSGUNJSPJV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN(C=N2)CC(=O)N
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

2-[4-(4-methoxyphenyl)-1H-imidazol-1-yl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and chemistry. This compound is a member of the imidazole family, which is known for its diverse biological activities and therapeutic potential.

Mechanism of Action

The mechanism of action of 2-[4-(4-methoxyphenyl)-1H-imidazol-1-yl]acetamide is not fully understood. However, it is believed to exert its biological effects through the modulation of various signaling pathways and receptors in the body. For example, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[4-(4-methoxyphenyl)-1H-imidazol-1-yl]acetamide have been studied extensively. In vitro studies have shown that this compound can induce cell death in various cancer cell lines. It has also been shown to reduce inflammation and oxidative stress in animal models of disease. However, further research is needed to fully understand the potential therapeutic applications of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-(4-methoxyphenyl)-1H-imidazol-1-yl]acetamide is its versatility in the laboratory. It can be easily synthesized and modified to produce derivatives with different biological activities. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-[4-(4-methoxyphenyl)-1H-imidazol-1-yl]acetamide. One area of interest is the development of more potent and selective derivatives of this compound for use in cancer therapy. Another area of research is the investigation of its potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the development of new synthesis methods and techniques for the modification of this compound could lead to the discovery of novel therapeutic agents.

Synthesis Methods

The synthesis of 2-[4-(4-methoxyphenyl)-1H-imidazol-1-yl]acetamide involves the reaction of 4-methoxyphenyl hydrazine with ethyl 2-bromoacetate in the presence of a base. The resulting intermediate is then treated with hydrochloric acid to yield the final product. This synthesis method has been optimized to produce high yields and purity of the compound.

Scientific Research Applications

2-[4-(4-methoxyphenyl)-1H-imidazol-1-yl]acetamide has been the subject of numerous scientific studies due to its potential applications in various fields. In medicine, this compound has been investigated for its anticancer, anti-inflammatory, and anticonvulsant properties. In chemistry, it has been used as a building block for the synthesis of more complex molecules.